87-67-2

Cholini bitartras

In Stock

• CAS RN:
• 87-67-2

• Formula:
• C9H19NO7

• InChI:
• InChI=1S/C5H14NO.C4H6O6/c1-6(2,3)4-5-7;5-1(3(7)8)2(6)4(9)10/h7H,4-5H2,1-3H3;1-2,5-6H,(H,7,8)(H,9,10)/q+1;/p-1

• InChIKey:
• QWJSAWXRUVVRLH-UHFFFAOYSA-M

• Choline Bitartrate is used as a lipotropic compound.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Choline Bitartrate is the salt form of choline with better absorption. Choline is a vitamin B analog obtained from diet by humans. Choline plays a role in the formation of cell membrane formation and acetylcholine. Vitamin supplement in health care products.
  

Pyrethrolone

• CAS RN:
• 487-67-2

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-3-4-5-6-9-8(2)10(12)7-11(9)13/h3-5,10,12H,1,6-7H2,2H3/b5-4+

• InChIKey:
• IVGYSSJKFLEVIX-PLNGDYQASA-N

• (Z)-pyrethrolone is a pyrethrolone.

(5-fluoro-2-methyl-1H-indol-3-yl)acetic acid

In Stock

• CAS RN:
• 71987-67-2

• Formula:
• C11H10FNO2

• InChI:
• InChI=1S/C11H10FNO2/c1-6-8(5-11(14)15)9-4-7(12)2-3-10(9)13-6/h2-4,13H,5H2,1H3,(H,14,15)

• InChIKey:
• VJZAMNBVIWOUJR-UHFFFAOYSA-N

• (5-fluoro-2-methyl-1H-indol-3-yl)acetic acid is a useful research compound. Its molecular formula is C11H10FNO2 and its molecular weight is 207.2 g/mol. The purity is usually 95%.

N-methyltetrahydrofuran-3-amine

In Stock

• CAS RN:
• 89487-67-2

• Formula:
• C5H11NO

• InChI:
• InChI=1S/C5H11NO/c1-6-5-2-3-7-4-5/h5-6H,2-4H2,1H3

• InChIKey:
• LQVZUXUQGFIYEK-UHFFFAOYSA-N

• N-methyltetrahydrofuran-3-amine is a useful research compound. Its molecular formula is C5H11NO and its molecular weight is 101.15 g/mol. The purity is usually 95%.

7-(1-Imidazolyl)heptanoic acid

• CAS RN:
• 68887-67-2

• Formula:
• C10H16N2O2

• InChI:
• InChI=1S/C10H16N2O2/c13-10(14)5-3-1-2-4-7-12-8-6-11-9-12/h6,8-9H,1-5,7H2,(H,13,14)

• InChIKey:
• KZUXSHYAXPMDNJ-UHFFFAOYSA-N

• 7-(1-Imidazolyl)heptanoic acid, also known as 7-(1-Imidazolyl)heptanoic acid, is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.

1-(5-Methoxy-2-nitrophenyl)ethanone

Usually In Stock

• CAS RN:
• 42887-67-2

• Formula:
• C9H9NO4

• InChI:
• InChI=1S/C9H9NO4/c1-6(11)8-5-7(14-2)3-4-9(8)10(12)13/h3-5H,1-2H3

• InChIKey:
• ZFMATEXTEHOBQV-UHFFFAOYSA-N

• 1-(5-Methoxy-2-nitrophenyl)ethanone is a useful research compound. Its molecular formula is C9H9NO4 and its molecular weight is 195.17 g/mol. The purity is usually 95%.

1-(2-Chloroethyl)azepane hydrochloride

In Stock

• CAS RN:
• 26487-67-2

• Formula:
• C8H17Cl2N

• InChI:
• InChI=1S/C8H16ClN.ClH/c9-5-8-10-6-3-1-2-4-7-10;/h1-8H2;1H

• InChIKey:
• ZQDSOUPBYJIPNM-UHFFFAOYSA-N

• 1-(2-Chloroethyl)azepane hydrochloride, also known as 1-(2-Chloroethyl)azepane hydrochloride, is a useful research compound. Its molecular formula is C8H17Cl2N and its molecular weight is 198.13 g/mol. The purity is usually 95%.

2-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid

In Stock

• CAS RN:
• 301687-67-2

• Formula:
• C19H14FNO3S2

• InChI:
• InChI=1S/C19H14FNO3S2/c20-14-8-6-13(7-9-14)11-16-17(22)21(19(25)26-16)15(18(23)24)10-12-4-2-1-3-5-12/h1-9,11,15H,10H2,(H,23,24)/b16-11-

• InChIKey:
• HMQYKMLRXIXARI-WJDWOHSUSA-N

• 2-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C19H14FNO3S2 and its molecular weight is 387.44. The purity is usually 95%.

Ethyl 1-{[4-(ethoxycarbonyl)phenyl]carbamothioyl}piperidine-3-carboxylate

• CAS RN:
• 479387-67-2

• Formula:
• C18H24N2O4S

• InChI:
• InChI=1S/C18H24N2O4S/c1-3-23-16(21)13-7-9-15(10-8-13)19-18(25)20-11-5-6-14(12-20)17(22)24-4-2/h7-10,14H,3-6,11-12H2,1-2H3,(H,19,25)

• InChIKey:
• ZROHDLGSFNPGTL-UHFFFAOYSA-N

• Ethyl 1-{[4-(ethoxycarbonyl)phenyl]carbamothioyl}piperidine-3-carboxylate is a useful research compound. Its molecular formula is C18H24N2O4S and its molecular weight is 364.5g/mol. The purity is usually 95%.

N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide

In Stock

• CAS RN:
• 851987-67-2

• Formula:
• C18H17N3O3S

• InChI:
• InChI=1S/C18H17N3O3S/c1-10-7-11(2)16-12(8-10)19-18(25-16)21-20-17(22)15-9-23-13-5-3-4-6-14(13)24-15/h3-8,15H,9H2,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• XUBNUDUHWVTPJM-UHFFFAOYSA-N

• N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.

N-(3-acetylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 872987-67-2

• Formula:
• C19H16N4O2S

• InChI:
• InChI=1S/C19H16N4O2S/c1-13(24)14-4-2-6-16(10-14)21-18(25)12-26-19-8-7-17(22-23-19)15-5-3-9-20-11-15/h2-11H,12H2,1H3,(H,21,25)

• InChIKey:
• BZGRPVKHBWOKAD-UHFFFAOYSA-N

• N-(3-acetylphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H16N4O2S and its molecular weight is 364.42. The purity is usually 95%.

N-(4-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 953187-67-2

• Formula:
• C20H19N5O5S

• InChI:
• InChI=1S/C20H19N5O5S/c26-16(24-6-8-25(9-7-24)19(29)15-4-2-10-30-15)11-13-12-31-20(22-13)23-18(28)14-3-1-5-21-17(14)27/h1-5,10,12H,6-9,11H2,(H,21,27)(H,22,23,28)

• InChIKey:
• JZCOSEOGQRQURV-UHFFFAOYSA-N

• N-(4-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H19N5O5S and its molecular weight is 441.46. The purity is usually 95%.

3-(3-Iodophenyl)-1,1,1-trifluoro-2-propanone

In Stock

• CAS RN:
• 898787-67-2

• Formula:
• C9H6F3IO

• InChI:
• InChI=1S/C9H6F3IO/c10-9(11,12)8(14)5-6-2-1-3-7(13)4-6/h1-4H,5H2

• InChIKey:
• NQYKYSVHYFFSJC-UHFFFAOYSA-N

• 3-(3-Iodophenyl)-1,1,1-trifluoro-2-propanone is a useful research compound. Its molecular formula is C9H6F3IO and its molecular weight is 314.04 g/mol. The purity is usually 95%.

2-(2-Amino-5-nitro-6-oxo-1,6-dihydropyrimidin-4-YL)-3-(3-thienyl)propiononitrile

• CAS RN:
• 115787-67-2

• Formula:
• C11H9N5O3S

• InChI:
• InChI=1S/C11H9N5O3S/c12-4-7(3-6-1-2-20-5-6)8-9(16(18)19)10(17)15-11(13)14-8/h1-2,5,7H,3H2,(H3,13,14,15,17)

• InChIKey:
• KZCXUJYOMDAJJN-UHFFFAOYSA-N

• 2-(2-Amino-5-nitro-6-oxo-1,6-dihydropyrimidin-4-YL)-3-(3-thienyl)propiononitrile, also known as 2-(2-Amino-5-nitro-6-oxo-1,6-dihydropyrimidin-4-YL)-3-(3-thienyl)propiononitrile, is a useful research compound. Its molecular formula is C11H9N5O3S and its molecular weight is 291.29 g/mol. The purity is usually 95%.

5-Cyano-Furan-2-Carboxylic Acid [5-Hydroxymethyl-2-(4-Methyl-Piperidin-1-Yl)-Phenyl]-Amide

In Stock

• CAS RN:
• 791587-67-2

• Formula:
• C₁₉H₂₁N₃O₃

• InChI:
• InChI=1S/C19H21N3O3/c1-13-6-8-22(9-7-13)17-4-2-14(12-23)10-16(17)21-19(24)18-5-3-15(11-20)25-18/h2-5,10,13,23H,6-9,12H2,1H3,(H,21,24)

• InChIKey:
• NNPCFFIJVKYGHR-UHFFFAOYSA-N

• cFMS-IN-2 is a FMS kinase inhibitor with an IC50 of 0.024 μM.

N-cyclopentyl-6-(3-fluorophenyl)-2-(4-propionylpiperazin-1-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine

In Stock

• CAS RN:
• 1030087-67-2

• Formula:
• C23H24ClN5OS

• InChI:
• InChI=1S/C23H24ClN5OS/c1-17-7-8-18(24)15-20(17)27-21(30)16-31-23-22(25-9-10-26-23)29-13-11-28(12-14-29)19-5-3-2-4-6-19/h2-10,15H,11-14,16H2,1H3,(H,27,30)

• InChIKey:
• ANYGTXUPVDCSLH-UHFFFAOYSA-N

• N-cyclopentyl-6-(3-fluorophenyl)-2-(4-propionylpiperazin-1-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine is a useful research compound. Its molecular formula is C23H24ClN5OS and its molecular weight is 453.99. The purity is usually 95%.

3-(2-chlorophenyl)-N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-5-methylisoxazole-4-carboxamide

In Stock

• CAS RN:
• 1797287-67-2

• Formula:
• C22H20ClN5O4

• InChI:
• InChI=1S/C22H20ClN5O4/c1-13-18(19(26-32-13)15-5-2-3-6-16(15)23)21(29)24-10-11-27-22(30)28(14-8-9-14)20(25-27)17-7-4-12-31-17/h2-7,12,14H,8-11H2,1H3,(H,24,29)

• InChIKey:
• WERVOPDXXPQGTH-UHFFFAOYSA-N

• 3-(2-chlorophenyl)-N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C22H20ClN5O4 and its molecular weight is 453.88. The purity is usually 95%.

tert-Butyl 2-(chloromethyl)piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 1289387-67-2

• Formula:
• C11H20ClNO2

• InChI:
• InChI=1S/C11H20ClNO2/c1-11(2,3)15-10(14)13-7-5-4-6-9(13)8-12/h9H,4-8H2,1-3H3

• InChIKey:
• NJEQIEAONVBZAW-UHFFFAOYSA-N

• Tert-Butyl 2-(chloromethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H20ClNO2 and its molecular weight is 233.736. The purity is usually 95%.